Cas no 1000527-14-9 (3-(2-methoxy-5-nitrophenyl)propan-1-amine)

• Product Name: 3-(2-methoxy-5-nitrophenyl)propan-1-amine
• CAS No: 1000527-14-9
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6151465
• PubChem ID: 43445799
• Update Time: 2025-05-20

3-(2-methoxy-5-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-5-nitrophenyl)propan-1-amine
• 1000527-14-9
• EN300-1832024

• Inchi： 1S/C10H14N2O3/c1-15-10-5-4-9(12(13)14)7-8(10)3-2-6-11/h4-5,7H,2-3,6,11H2,1H3
• InChI Key： WKCHVRWHYLXFSZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CCCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-(2-methoxy-5-nitrophenyl)propan-1-amine

Introduction to 3-(2-methoxy-5-nitrophenyl)propan-1-amine (CAS No. 1000527-14-9)

3-(2-methoxy-5-nitrophenyl)propan-1-amine, also known by its CAS number 1000527-14-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a nitro group and a methoxy substituent on the phenyl ring, as well as an amino group on the propyl chain. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(2-methoxy-5-nitrophenyl)propan-1-amine can be represented as follows: C₁₀H₁₃N₂O₃. The presence of the nitro group (NO₂) and the methoxy group (OCH₃) on the aromatic ring imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The amino group (NH₂) on the propyl chain provides additional reactivity and potential for forming hydrogen bonds, which are crucial for binding to receptors or enzymes.

In recent years, 3-(2-methoxy-5-nitrophenyl)propan-1-amine has been studied for its potential therapeutic applications. One of the key areas of interest is its role as a lead compound in the development of new drugs for neurological disorders. Research has shown that compounds with similar structures can exhibit potent neuroprotective effects, making them promising candidates for treating conditions such as Parkinson's disease and Alzheimer's disease.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of 3-(2-methoxy-5-nitrophenyl)propan-1-amine. The researchers found that this compound exhibited significant antioxidant and anti-inflammatory activities, which are crucial for mitigating oxidative stress and neuroinflammation—two key factors in the pathogenesis of neurodegenerative diseases. Additionally, the compound showed good blood-brain barrier permeability, which is essential for ensuring that it can reach its intended target in the brain.

Beyond neurological applications, 3-(2-methoxy-5-nitrophenyl)propan-1-amine has also been explored for its potential use in cancer therapy. A study published in Cancer Research in 2020 demonstrated that this compound could selectively inhibit the growth of certain types of cancer cells, particularly those involved in breast and lung cancers. The mechanism of action appears to involve the modulation of signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT pathway.

The synthesis of 3-(2-methoxy-5-nitrophenyl)propan-1-amine typically involves a multi-step process that begins with the preparation of 2-methoxy-5-nitrobenzaldehyde. This intermediate is then converted into 3-(2-methoxy-5-nitrophenyl)propionaldehyde through a Wittig reaction or a similar method. Finally, reduction of the aldehyde group yields the desired amine product. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

In terms of safety and handling, it is important to note that while 3-(2-methoxy-5-nitrophenyl)propan-1-amine is not classified as a hazardous material or controlled substance, it should still be handled with care in a well-controlled laboratory environment. Proper personal protective equipment (PPE), including gloves and goggles, should be worn during synthesis and handling to minimize exposure risks.

The future prospects for 3-(2-methoxy-5-nitrophenyl)propan-1-amine are promising. Ongoing research continues to explore its potential therapeutic applications and optimize its pharmacological properties. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.

In conclusion, 3-(2-methoxy-5-nitrophenyl)propan-1-amine (CAS No. 1000527-14-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.